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Introduction

Joncryl 586 is a solid flake, low-acid acrylic resin, specifically a styrene-acrylic copolymer,
developed by BASF.[1] It is widely utilized in the formulation of water-based inks, overprint
varnishes, and coatings.[1][2][3] Its primary function is to serve as a binder and dispersant,
offering excellent alkali and water resistance.[2][3][4] This technical guide provides an in-depth
look at the fundamental characteristics of Joncryl 586, presenting key data, formulation
insights, and logical workflows for its application.

Core Properties and Chemical Nature

Joncryl 586 is synthesized from styrene and acrylic acid monomers. This composition imparts
a balance of properties where styrene contributes to mechanical strength and film-forming
capabilities, while the acrylic component enhances adhesion and flexibility.[1] It is an alkali-
soluble resin, which allows for its incorporation into aqueous systems through neutralization.[1]
[2] The resin's carboxylic acid functional groups provide reactive sites, enabling it to act as a
compatibilizer and chain extender in polymer blends.[1]

Quantitative Data Summary

The physical and chemical properties of Joncryl 586 are summarized in the tables below. This
data is essential for formulation development and ensuring compatibility with other
components.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1592602?utm_src=pdf-interest
https://www.benchchem.com/product/b1592602?utm_src=pdf-body
https://www.benchchem.com/product/b1592602
https://www.benchchem.com/product/b1592602
https://www.specialchem.com/coatings/product/basf-joncryl-586
https://dispersions-resins-products.basf.us/files/brochures/PP_Res-PerfAdd_BASF_Brochure_LRes.pdf
https://www.specialchem.com/coatings/product/basf-joncryl-586
https://dispersions-resins-products.basf.us/files/brochures/PP_Res-PerfAdd_BASF_Brochure_LRes.pdf
https://www.specialchem.com/coatings/supplier/basf/joncryl
https://www.benchchem.com/product/b1592602?utm_src=pdf-body
https://www.benchchem.com/product/b1592602?utm_src=pdf-body
https://www.benchchem.com/product/b1592602
https://www.benchchem.com/product/b1592602
https://www.specialchem.com/coatings/product/basf-joncryl-586
https://www.benchchem.com/product/b1592602
https://www.benchchem.com/product/b1592602?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Table 1: Physical and Chemical Properties of Joncryl 586

Property Value Unit
Molecular Weight (Mw) 4,600 g/mol
Acid Number (on solids) 108 mg KOH/g
Glass Transition Temperature
60 - 66 °C
(Tg)
Softening Point 115 °C
Density (@ 25°C) 1.13 g/cm3
Non-Volatile Content 99.3 %
Total VOC 0.7 % (wt)
(Data sourced from multiple references)[1][3]
Table 2: Volatile Organic Compound (VOC) Content
Basis of Registration VOC Content Remarks
o Total, calculated from volatile
Directive 2004/42/CE ~0.60 %
components
Directive 2004/42/CE ~0.30 % Based on monomers
Ordinance on incentive taxes
on volatile organic compounds  0.00 %

(VOCO), Switzerland

(Data sourced from BASF Information Sheet)[5]

Key Performance Characteristics

Joncryl 586 is valued for a range of performance benefits in formulated systems:
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o Alkali Resistance: It is specifically designed to improve the alkali resistance of overprint
lacquers and inks.[2][3][6]

o Water Resistance: When used with other water-resistant emulsions, it provides good water
and wet block resistance.[1][2][6]

e Resolubility and Transfer: It maintains good transfer and resolubility, which are critical for
printing applications.[2]

Pigment Dispersion: It is recommended as a dispersant in waterborne coatings.[2][4]

Experimental Protocols and Methodologies

Detailed, step-by-step experimental protocols for the characterization of Joncryl 586 are
proprietary to the manufacturer, BASF, and are not publicly available. The data presented in
this guide is based on standardized testing methods commonly used in the polymer and
coatings industry. For specific analytical methods and quality control procedures, it is
recommended to contact BASF directly.

A typical laboratory procedure for preparing a solution of Joncryl 586 for formulation
development is outlined below.

Typical Laboratory Solution Preparation of Joncryl 586

This protocol describes the preparation of a standard aqueous solution of Joncryl 586.
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Step 1: Weighing Components

Weigh 54.0 parts Weigh 4.0 parts Weigh 5.0 parts Weigh 6.5 parts . . .
Joneryl® 586 flakes n-Propanol Ammonia (28%) Water Workflow for preparing a typical Joncryl® 586 solution.

Step 2: Mixin;
A P gV

Combine all components
> in a suitable vessel Bl
under agitation.

Step 3: Dissolutio‘,; & Neutralization

Continue agitation until
all resin flakes are
completely dissolved.

Step 4: Qu:#ity Control

Measure pH and Viscosity.
Target pH: 8.5
Target Viscosity: ~6,000 mPa.s
(Brookfield @ 25°C)

Click to download full resolution via product page

Caption: Workflow for preparing a typical Joncryl® 586 solution.

Formulation and Application Logic

Joncryl 586 is a versatile resin that can be incorporated into various water-based formulations.
The following diagram illustrates the logical relationship between Joncryl 586 and other
components in a typical alkali- and water-resistant overprint varnish.
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Component relationships in a Joncryl® 586-based overprint varnish.

Joncryl® 586 Solution

(Binder & Dispersant) Alkali Resistance,

Resolubility

Water-Resistant Emulsion
(e.g., Joncryl® 537)

Water Resistance,
Film Formation

Coalescing Solvent
(e.g., DEGBE) Film Coalescence

Final Overprint Varnish

Slip & Rub Resistance
Wax Emulsion Processability
(e.g., PE wax)

Viscosity Control

Defoamer

Water
(Diluent)

Click to download full resolution via product page

Caption: Component relationships in a Joncryl® 586-based overprint varnish.

Safety and Handling

When handling Joncryl 586, it is imperative to adhere to the information and advice provided
in the safety data sheet (SDS). Standard protective and workplace hygiene measures for
handling chemicals should be observed.[6] The product does not contain several substances of
concern, including alkylphenol ethoxylates (APEO), aromatic amines, and certain heavy
metals, as detailed in the product safety information from BASF.[5]

Conclusion
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Joncryl 586 is a high-performance acrylic resin with a well-defined set of characteristics that
make it suitable for a variety of applications in the coatings and printing industries. Its low acid
value, coupled with good alkali and water resistance, provides formulators with a versatile tool
for developing high-quality, water-based systems. While detailed experimental protocols are
proprietary, the provided data and logical workflows offer a solid foundation for researchers and
scientists to effectively utilize Joncryl 586 in their development projects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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